![molecular formula C8H14N2O B1279605 (1-Isobutyl-1H-imidazol-5-yl)methanol CAS No. 226930-88-7](/img/structure/B1279605.png)
(1-Isobutyl-1H-imidazol-5-yl)methanol
Overview
Description
(1-Isobutyl-1H-imidazol-5-yl)methanol, also known as 5-methoxy-2-methyl-1H-imidazole, is a chemical compound widely used in scientific research and lab experiments. This compound has a variety of applications in the fields of biochemistry, physiology, and pharmacology, and is used to study the mechanisms of action and biochemical and physiological effects of various drugs and compounds.
Scientific Research Applications
Synthesis and Characterization
- Chemical Synthesis : The chemical, (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol, closely related to (1-Isobutyl-1H-imidazol-5-yl)methanol, was synthesized through a multi-step process, highlighting its potential as a precursor for biomimetic chelating ligands (Gaynor, McIntyre, & Creutz, 2023).
Chemical Properties and Applications
- Conversion into Carbonyl Compounds : (1-Methyl-1H-imidazol-2-yl) methanol derivatives, structurally similar to this compound, can be converted into carbonyl compounds, indicating their use in chemical synthesis as masked forms of carbonyl groups or synthons (Ohta, Hayakawa, Nishimura, & Okamoto, 1987).
- Multicomponent Chemical Synthesis : In a study, 1H-(imidazol-5-yl)-N-substituted methanamines, which include structures similar to this compound, were used in a one-pot reaction to synthesize imidazopyrazines, showcasing its utility in facilitating complex chemical reactions (Galli et al., 2019).
Potential Medicinal Applications
- COX-2 Inhibitor Synthesis : A derivative of this compound, namely (1-benzyl-2-(methylsulfonyl)-1H-imidazol-5-yl)methanol, was synthesized and found to be a selective COX-2 inhibitor, indicating its potential in pharmaceutical applications (Tabatabai, Rezaee, & Kiani, 2012).
Safety and Hazards
“(1-Isobutyl-1H-imidazol-5-yl)methanol” is classified as an eye irritant (Eye Irrit. 2) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
[3-(2-methylpropyl)imidazol-4-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O/c1-7(2)4-10-6-9-3-8(10)5-11/h3,6-7,11H,4-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHLQRYOQMUYPSS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C=NC=C1CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60470583 | |
Record name | (1-Isobutyl-1H-imidazol-5-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60470583 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
226930-88-7 | |
Record name | (1-Isobutyl-1H-imidazol-5-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60470583 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 226930-88-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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